Cas no 58706-32-4 (3,7-dimethyl-2H-indazole)

3,7-Dimethyl-2H-indazole is a heterocyclic organic compound featuring a fused benzene and indazole ring system with methyl substituents at the 3 and 7 positions. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid aromatic framework allows for selective functionalization, enabling applications in the development of bioactive molecules. The compound exhibits favorable solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its well-defined molecular architecture and synthetic versatility make it a preferred choice for researchers exploring novel heterocyclic compounds for medicinal chemistry and material science applications.
3,7-dimethyl-2H-indazole structure
3,7-dimethyl-2H-indazole structure
Product Name:3,7-dimethyl-2H-indazole
CAS No:58706-32-4
MF:C9H10N2
MW:146.189101696014
CID:3166757
PubChem ID:12639196
Update Time:2025-06-08

3,7-dimethyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

    • 58706-32-4
    • 3,7-Dimethyl-1H-indazole
    • 3,7-dimethyl-2H-indazole
    • AKOS006370727
    • SCHEMBL8404432
    • SCHEMBL24122129
    • Inchi: 1S/C9H10N2/c1-6-4-3-5-8-7(2)10-11-9(6)8/h3-5H,1-2H3,(H,10,11)
    • InChI Key: JKMFVKRCTPQQED-UHFFFAOYSA-N
    • SMILES: N1C(C)=C2C=CC=C(C)C2=N1

Computed Properties

  • Exact Mass: 146.084398327g/mol
  • Monoisotopic Mass: 146.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.7Ų

3,7-dimethyl-2H-indazole Pricemore >>

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